Cas no 37730-33-9 (3-(3-methoxyphenyl)butanoic acid)

3-(3-methoxyphenyl)butanoic acid structure
37730-33-9 structure
Product Name:3-(3-methoxyphenyl)butanoic acid
CAS No:37730-33-9
MF:C11H14O3
MW:194.227063655853
MDL:MFCD09817662
CID:922571
PubChem ID:233237
Update Time:2025-04-19

3-(3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methoxyphenyl)butanoic acid
    • 3-(3-Methoxyphenyl)-buttersaeure
    • 3-(3-Methoxy-phenyl)-buttersaeure
    • 3-(3-methoxy-phenyl)-butyric acid
    • 3-(m-Methoxyphenyl)-buttersaeure
    • AC1L5PLQ
    • AC1Q5VA8
    • AR-1E6644
    • CTK4H8725
    • NSC31594
    • SureCN1206982
    • NSC-31594
    • SY385855
    • DB-293569
    • 37730-33-9
    • EN300-103456
    • (R)-3-(3-Methoxyphenyl)butanoic Acid
    • DTXSID30283445
    • NS-01890
    • A826477
    • SY385853
    • AKOS009219331
    • SCHEMBL1206982
    • 3-(3-methoxyphenyl)butanoicacid
    • CS-0230360
    • (S)-3-(3-Methoxyphenyl)butanoic Acid
    • Z352782094
    • NSC 31594
    • MFCD09817662
    • G46253
    • MDL: MFCD09817662
    • Inchi: 1S/C11H14O3/c1-8(6-11(12)13)9-4-3-5-10(7-9)14-2/h3-5,7-8H,6H2,1-2H3,(H,12,13)
    • InChI Key: XDMVUTYPFLYVOH-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C(C)CC(=O)O

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.112
  • Boiling Point: 317.7°C at 760 mmHg
  • Flash Point: 121.2°C
  • Refractive Index: 1.522
  • PSA: 46.53
  • LogP: 2.27340

3-(3-methoxyphenyl)butanoic acid Pricemore >>

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3-(3-methoxyphenyl)butanoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:37730-33-9)3-(3-methoxyphenyl)butanoic acid
Order Number:A1086124
Stock Status:in Stock
Quantity:50mg/100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:25
Price ($):239.0/362.0/514.0/1036.0/3002.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:37730-33-9)3-(3-methoxyphenyl)butanoic acid
A1086124
Purity:99%/99%/99%/99%/99%
Quantity:50mg/100mg/250mg/1g/5g
Price ($):239.0/362.0/514.0/1036.0/3002.0
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